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Technical Guide: 2-(5-Bromothiophen-2-
yl)acetonitrile
For Researchers, Scientists, and Drug Development Professionals

Introduction
2-(5-Bromothiophen-2-yl)acetonitrile is a key heterocyclic building block in medicinal

chemistry and materials science. Its thiophene core, substituted with a bromine atom and an

acetonitrile group, offers two reactive sites for diverse chemical modifications. This

functionalization allows for its incorporation into a wide array of complex molecules, making it a

valuable intermediate in the synthesis of novel therapeutic agents and functional organic

materials. This technical guide provides a comprehensive overview of the chemical properties,

synthesis, and potential applications of 2-(5-Bromothiophen-2-yl)acetonitrile.

Chemical and Physical Properties
2-(5-Bromothiophen-2-yl)acetonitrile is commercially available and typically supplied as a

solid or liquid.[1] Key physicochemical properties are summarized in the table below.
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Property Value Source

CAS Number 71637-37-1 [2][3]

Molecular Formula C₆H₄BrNS [2][3]

Molecular Weight 202.07 g/mol [2][3]

Physical Form Solid or liquid [1]

Boiling Point 285.2 ± 25.0 °C (Predicted) [2]

Density 1.665 ± 0.06 g/cm³ (Predicted) [2]

Purity ≥95% - 97% [1][4]

Storage Conditions
Keep in a dark place, under an

inert atmosphere, at 2-8 °C
[1]

InChI Key
ZFTILCZVZSZDLI-

UHFFFAOYSA-N
[1]

Synthesis
A plausible and common synthetic route to 2-(5-Bromothiophen-2-yl)acetonitrile involves the

nucleophilic substitution of a halogenated precursor with a cyanide salt. A representative

experimental workflow is detailed below.

Proposed Experimental Protocol: Synthesis of 2-(5-
Bromothiophen-2-yl)acetonitrile
Materials and Reagents:

2-Bromo-5-(chloromethyl)thiophene

Sodium cyanide (NaCN)

A polar aprotic solvent (e.g., Dimethylformamide (DMF) or Acetonitrile)

Phase-transfer catalyst (e.g., Tetrabutylammonium bromide (TBAB)) (optional)
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Water

Organic solvent for extraction (e.g., Ethyl acetate or Dichloromethane)

Brine

Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 2-

Bromo-5-(chloromethyl)thiophene (1 equivalent) in a suitable polar aprotic solvent such as

DMF.

Add sodium cyanide (1.1 to 1.5 equivalents) to the solution. Caution: Sodium cyanide is

highly toxic. Handle with appropriate personal protective equipment in a well-ventilated fume

hood.

If a biphasic solvent system is used, a phase-transfer catalyst like TBAB can be added to

facilitate the reaction.

The reaction mixture is stirred at room temperature or gently heated (e.g., 50-60 °C) to

promote the reaction.

Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting

material is consumed.

Upon completion, cool the reaction mixture to room temperature and pour it into water.

Extract the aqueous layer with an organic solvent (e.g., ethyl acetate) multiple times.

Combine the organic layers and wash with brine to remove any remaining aqueous

impurities.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent

under reduced pressure to obtain the crude product.
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The crude 2-(5-Bromothiophen-2-yl)acetonitrile can be further purified by column

chromatography on silica gel or by distillation under reduced pressure to yield the pure

product.

2-Bromo-5-(chloromethyl)thiophene
+ NaCN

Nucleophilic Substitution
(Solvent: DMF/Acetonitrile)

Aqueous Workup
& Extraction

Purification
(Column Chromatography) 2-(5-Bromothiophen-2-yl)acetonitrile

Click to download full resolution via product page

Caption: Proposed synthesis of 2-(5-Bromothiophen-2-yl)acetonitrile.

Applications in Drug Development and Research
2-(5-Bromothiophen-2-yl)acetonitrile serves as a versatile intermediate in the synthesis of

various biologically active compounds. The thiophene ring is a known bioisostere for the

benzene ring and is present in numerous approved drugs. The bromo and nitrile functionalities

allow for a range of chemical transformations, including Suzuki couplings, Sonogashira

couplings, and reductions or elaborations of the nitrile group.

Derivatives of this compound have been investigated for their potential as:

Anticancer Agents: Thiophene-containing molecules have shown promise as anticancer

agents. For instance, benzothiophene acrylonitrile analogs have been synthesized and

evaluated for their potent growth inhibitory effects on various cancer cell lines.[5]

Antibacterial Agents: The core structure can be incorporated into larger molecules with

antimicrobial properties. For example, derivatives have been synthesized and evaluated for

their activity against both Gram-positive and Gram-negative bacteria.[6]

Protein Degrader Building Blocks: This molecule is also classified as a building block for

protein degraders, a novel therapeutic modality in drug discovery.[4]

While specific signaling pathways involving 2-(5-Bromothiophen-2-yl)acetonitrile are not

extensively documented, its utility lies in the synthesis of derivatives that can be designed to

target a wide range of biological pathways implicated in various diseases.
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Caption: Applications of 2-(5-Bromothiophen-2-yl)acetonitrile.

Safety Information
2-(5-Bromothiophen-2-yl)acetonitrile is classified with the GHS07 pictogram, indicating that it

can be harmful if swallowed (H302).[1] Standard laboratory safety precautions, including the

use of personal protective equipment such as gloves, safety glasses, and a lab coat, should be

observed when handling this chemical. All manipulations should be performed in a well-

ventilated fume hood.

Conclusion
2-(5-Bromothiophen-2-yl)acetonitrile is a valuable and versatile chemical intermediate with

significant potential in the fields of medicinal chemistry and materials science. Its readily

modifiable structure allows for the synthesis of a diverse range of compounds with promising

biological activities. This guide provides essential technical information for researchers and

scientists working with this compound, facilitating its effective use in the development of novel

therapeutics and functional materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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